Cas no 1935969-24-6 (Cycloheptanemethanesulfonamide, 1-methyl-)

• Product Name: Cycloheptanemethanesulfonamide, 1-methyl-
• CAS No: 1935969-24-6
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5285341
• Update Time: 2025-08-02

Cycloheptanemethanesulfonamide, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanesulfonamide, 1-methyl-

• Inchi： 1S/C9H19NO2S/c1-9(8-13(10,11)12)6-4-2-3-5-7-9/h2-8H2,1H3,(H2,10,11,12)
• InChI Key： SWCMXDZCOXDLFG-UHFFFAOYSA-N
• SMILES： C1(C)(CS(N)(=O)=O)CCCCCC1

Additional information on Cycloheptanemethanesulfonamide, 1-methyl-

Recent Advances in Cycloheptanemethanesulfonamide, 1-methyl- (CAS: 1935969-24-6) Research: A Comprehensive Review

Cycloheptanemethanesulfonamide, 1-methyl- (CAS: 1935969-24-6) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in drug discovery, particularly in targeting specific enzymatic pathways and protein-protein interactions. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

One of the most notable advancements in the study of 1935969-24-6 is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have demonstrated that Cycloheptanemethanesulfonamide, 1-methyl- exhibits inhibitory activity against certain kinases, making it a promising candidate for further optimization. Structural modifications of this compound have been explored to enhance its selectivity and potency, with recent studies utilizing computational modeling and high-throughput screening to identify optimal derivatives.

In addition to its kinase inhibitory properties, 1935969-24-6 has been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes, and they represent a major target for drug development. Preliminary in vitro studies suggest that Cycloheptanemethanesulfonamide, 1-methyl- may interact with specific GPCR subtypes, although further validation is required to confirm its efficacy and mechanism of action. These findings open new avenues for the design of novel therapeutics targeting GPCR-related disorders.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) of 1935969-24-6 in preclinical models. Results indicate moderate bioavailability and a favorable metabolic stability, which are critical factors for its progression into clinical trials. However, challenges such as solubility and tissue penetration remain to be addressed, and ongoing research is focused on formulating this compound to improve its delivery and efficacy.

The synthesis of Cycloheptanemethanesulfonamide, 1-methyl- has also seen advancements, with researchers developing more efficient and scalable routes to produce this compound. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been employed to reduce environmental impact and enhance yield. These synthetic improvements are essential for meeting the demands of large-scale production, should this compound advance further in the drug development pipeline.

In conclusion, Cycloheptanemethanesulfonamide, 1-methyl- (CAS: 1935969-24-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition, GPCR modulation, and other therapeutic areas underscore its potential as a lead compound for future drug development. Continued research into its biological mechanisms, pharmacokinetics, and synthetic optimization will be crucial for translating these findings into clinical applications. This brief serves as a timely update for researchers and industry professionals seeking to stay informed about the latest developments in this field.